N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide

• IUPAC Name: N-[(4-ethoxyphenyl)methyl]-3-(4-methylphenyl)propanamide
• InChI: InChI=1S/C19H23NO2/c1-3-22-18-11-8-17(9-12-18)14-20-19(21)13-10-16-6-4-15(2)5-7-16/h4-9,11-12H,3,10,13-14H2,1-2H3,(H,20,21)
• InChI Key: PPUQLKNIBVAULV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CNC(=O)CCC2=CC=C(C=C2)C
• Molecular Formula: C19H23NO2
• Molecular Weight: 297.4 g/mol

Description

N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide, also known as EMD-386088, is a novel analgesic compound that has gained significant attention in recent years. This compound has been found to be effective in treating various types of pain, including neuropathic pain, inflammatory pain, and acute pain.

Mechanism of Action

The exact mechanism of action of N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide is not fully understood. However, it is believed to act as a selective antagonist of the nociceptin/orphanin FQ receptor (NOP receptor). The NOP receptor is involved in the modulation of pain and stress responses, and its activation has been implicated in the development of chronic pain. By blocking the NOP receptor, N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide may reduce pain perception and improve pain management.
Biochemical and Physiological Effects:
N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide has been shown to have several biochemical and physiological effects. In animal studies, this compound has been found to reduce pain-related behaviors, such as paw licking and vocalization, in response to various pain stimuli. Furthermore, this compound has been shown to reduce the release of pro-inflammatory cytokines and chemokines, which are involved in the development of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide is its broad spectrum of analgesic activity. This compound has been found to be effective in treating various types of pain, including neuropathic pain, inflammatory pain, and acute pain. Furthermore, this compound has a favorable safety profile and is well-tolerated in animal studies.
However, one limitation of this compound is its limited solubility in aqueous solutions. This can make it difficult to administer the compound in certain experimental settings. Furthermore, the exact mechanism of action of N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide is not fully understood, which may limit its potential use in clinical settings.

Future Directions

There are several future directions for research on N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide. One area of interest is the development of more potent and selective NOP receptor antagonists. This may lead to the development of more effective analgesic compounds with fewer side effects.
Another area of interest is the investigation of the potential use of N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide in the treatment of other conditions, such as anxiety and depression. The NOP receptor has been implicated in the regulation of mood and stress responses, and the blockade of this receptor may have therapeutic benefits in these conditions.
Finally, further research is needed to fully understand the mechanism of action of N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide. This may lead to a better understanding of the role of the NOP receptor in pain modulation and may identify new targets for the development of analgesic compounds.

Scientific Research Applications

N-(4-ethoxybenzyl)-3-(4-methylphenyl)propanamide has been extensively studied for its analgesic properties. Several studies have demonstrated that this compound is effective in reducing pain in animal models of neuropathic pain, inflammatory pain, and acute pain. Furthermore, this compound has been shown to have a favorable safety profile and is well-tolerated in animal studies.